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Introduction
This document provides detailed application notes and protocols for the orientation of the

nonlinear optical (NLO) chromophore NEO-823 within a polymer matrix, a critical process for

enabling its electro-optic (E-O) properties. Poling aligns the randomly oriented chromophore

dipoles, inducing a macroscopic E-O effect necessary for applications in high-speed optical

modulation, terahertz radiation generation, and sensitive electric field sensing. The following

sections detail the principles and methodologies for achieving efficient poling of NEO-823,

primarily within a Polymethyl Methacrylate (PMMA) host.

NEO-823 is a high-performance organic NLO material with a significant electro-optic coefficient

(r₃₃) of 75 pm/V when incorporated into a PMMA matrix at a 20% weight concentration.[1]

Achieving this level of performance requires a carefully controlled poling process. The primary

techniques discussed are contact poling and corona poling, with an additional overview of the

emerging pyroelectric poling method.

Key Properties of NEO-823
A summary of the pertinent physical and optical properties of NEO-823 is provided in the table

below.
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Property Value Reference

Maximum Absorption

Wavelength (λₘₐₓ)
823 nm [1]

Hyperpolarizability (β) 1670 x 10⁻³⁰ esu [1]

Electro-optic Coefficient (r₃₃) in

20 wt% PMMA
75 pm/V @ 1550 nm [1]

Poling Techniques: A Comparative Overview
The selection of a poling technique depends on factors such as the sample configuration,

desired poling uniformity, and equipment availability. Below is a comparative summary of the

most common methods.
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Technique Principle Advantages Disadvantages
Typical Poling
Field

Contact Poling

A direct voltage

is applied across

the polymer film

sandwiched

between two

electrodes.

Uniform electric

field, simpler

setup.[2]

Potential for

dielectric

breakdown at

defect sites,

requires

conductive

electrodes on the

sample.[2][3]

30 - 150 V/µm[4]

[5]

Corona Poling

A high voltage

applied to a

sharp electrode

ionizes the

surrounding air,

and the ions

deposit on the

polymer surface,

creating a poling

field.[6][7]

Non-contact

method, less

prone to

catastrophic

breakdown due

to pinholes.[6]

Non-uniform

poling field,

potential for

surface damage.

[3]

5 - 10 kV

(applied to

needle)[6]

Pyroelectric

Poling

A pyroelectric

crystal in close

proximity to the

E-O polymer

generates a high

electric field

upon a change in

temperature.[3]

[8][9][10][11]

No external high-

voltage source

needed, can

generate very

high fields (up to

0.9 MV/cm).[3]

Requires

specialized

pyroelectric

crystals, process

control can be

more complex.

~0.5 - 0.9

MV/cm[3]

Experimental Protocols
Preparation of NEO-823/PMMA Thin Films
This protocol describes the preparation of guest-host thin films of NEO-823 in a PMMA matrix

suitable for poling.
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Materials:

NEO-823 chromophore

Polymethyl Methacrylate (PMMA) (Mw ~120,000)

Anhydrous solvent (e.g., Dichloromethane, Cyclohexanone, or Toluene)

Substrates (e.g., Indium Tin Oxide (ITO) coated glass slides)

0.2 µm syringe filters

Procedure:

Solution Preparation:

Prepare a stock solution of PMMA in the chosen solvent (e.g., 10% w/v).

Dissolve the desired amount of NEO-823 (e.g., to achieve a 20 wt% concentration relative

to PMMA) in the PMMA solution.

Stir the mixture in a sealed vial at room temperature until the NEO-823 is completely

dissolved. This may take several hours.

Filter the solution using a 0.2 µm syringe filter to remove any particulate matter.

Substrate Cleaning:

Thoroughly clean the ITO-coated glass substrates by sonicating in a sequence of

detergent, deionized water, acetone, and isopropanol.

Dry the substrates with a stream of dry nitrogen.

Spin Coating:

Dispense the filtered NEO-823/PMMA solution onto the center of the cleaned ITO

substrate.
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Spin-coat the solution at a speed of 500-3000 rpm for 30-60 seconds to achieve the

desired film thickness. The final thickness will depend on the solution viscosity and spin

speed.[12]

A typical thickness for E-O characterization is 1-5 µm.

Baking:

Place the coated substrates on a hotplate or in a vacuum oven at a temperature of 60-

80°C for at least 2 hours to remove the residual solvent.

Logical Workflow for Thin Film Preparation

Solution Preparation

Substrate Preparation

Film DepositionDissolve PMMA Add NEO-823 Stir to Dissolve Filter Solution

Dispense Solution

Clean Substrate Dry Substrate

Spin Coat Bake Film Poled Film

Click to download full resolution via product page

Caption: Workflow for NEO-823/PMMA thin film preparation.

Contact Poling Protocol
This protocol details the procedure for aligning the NEO-823 chromophores using the contact

poling method.

Materials and Equipment:

NEO-823/PMMA thin film on ITO-coated glass

Top electrode material (e.g., gold, aluminum)
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Thermal evaporator or sputter coater

High-voltage power supply

Programmable hotplate or oven

Temperature controller

Nitrogen environment (optional, to prevent degradation)

Procedure:

Top Electrode Deposition:

Deposit a top electrode (e.g., 100 nm of gold) onto the surface of the NEO-823/PMMA film

via thermal evaporation or sputtering. A shadow mask can be used to define the electrode

area.

Poling Setup:

Place the sample on the hotplate within the poling station.

Connect the positive lead of the high-voltage power supply to the top electrode and the

ground lead to the bottom ITO electrode.[2]

Poling Cycle:

Heat the sample to a temperature just below the glass transition temperature (Tg) of the

NEO-823/PMMA blend. The Tg of PMMA is approximately 105°C, but this can be lowered

by the addition of the chromophore.[13] A typical poling temperature for guest-host

systems is in the range of 80-100°C.

Once the poling temperature is reached, gradually apply the poling voltage to achieve the

desired electric field (e.g., 50-100 V/µm). Applying the voltage before reaching the final

temperature can improve poling efficiency.[14][15]

Hold the sample at the poling temperature and voltage for 5-15 minutes to allow for

chromophore alignment.
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While maintaining the poling voltage, cool the sample down to room temperature. This

"locks" the aligned chromophores in place.

Once the sample has cooled, turn off and disconnect the high-voltage supply.

Contact Poling Workflow

Start

Heat to Tg

Apply Poling Voltage

Hold T and V

Cool to RT (V on)

Turn off Voltage

End

Click to download full resolution via product page

Caption: The contact poling thermal and voltage cycle.
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Corona Poling Protocol
This protocol provides a non-contact method for poling NEO-823/PMMA films.

Materials and Equipment:

NEO-823/PMMA thin film on a conductive substrate (e.g., ITO-coated glass)

Corona poling setup with a sharp needle or wire electrode and a ground plate

High-voltage power supply (5-10 kV)

Programmable hotplate

Temperature controller

Controlled atmosphere chamber (e.g., nitrogen)

Procedure:

Setup:

Place the sample on the ground plate of the corona poling apparatus.

Position the corona needle or wire approximately 1-2 cm above the polymer film surface.

[6]

Poling Cycle:

Begin heating the sample towards the poling temperature (typically near the Tg of the

polymer blend). A ramp rate of 10-20°C/minute is common.[6]

Once the sample reaches the desired poling temperature (e.g., 90-100°C), apply a high

voltage (e.g., 5-7 kV) to the corona needle to generate a corona discharge.[6]

Maintain the temperature and voltage for a poling duration of 10-30 minutes.

While keeping the high voltage on, begin to cool the sample slowly back to room

temperature. A slow cooling rate (e.g., 2-5°C/minute) is crucial for effective poling.[6]
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After the sample has cooled to below ~40°C, the high voltage can be turned off.

Corona Poling Process

Heating Phase

Poling Phase

Cooling Phase

Ramp up Temperature

Apply Corona Voltage

Maintain T and V

Ramp down Temperature (V on)

Turn off Voltage

Click to download full resolution via product page

Caption: The sequential phases of the corona poling process.

Characterization of Poled Films
The primary method for quantifying the poling efficiency is the measurement of the electro-optic

coefficient (r₃₃). Several techniques can be employed for this purpose, including the Teng-Man

reflection method, Mach-Zehnder interferometry, and Second Harmonic Generation (SHG). The

Teng-Man method is a common and relatively simple technique for thin films.
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Quantitative Data Summary
The following table summarizes typical experimental parameters and resulting electro-optic

coefficients for guest-host polymer systems, which can be used as a reference for optimizing

the poling of NEO-823.

Chromop
hore

Polymer
Host

Poling
Method

Poling
Field (V/
µm)

Poling
Temp.
(°C)

r₃₃ (pm/V)
Referenc
e

Disperse

Red 1

(DR1)

PMMA Contact 50-150 ~95 2-10 [14][15]

DCVHT PMMA Contact 100
Not

Specified
~12 [4]

MNA PMMA Contact 58-67 75.3
0.7-0.85

(d₃₃)
[5]

SEO100c
NOA 73

(cladding)
Contact 100

Not

Specified
140 [16]

Phenyltetra

ene
PMMA

Pyroelectri

c
~50-90

Not

Specified
81 [3]

Conclusion
The successful poling of NEO-823 in a polymer matrix is essential for harnessing its potent

electro-optic properties. Both contact and corona poling are effective methods, with the choice

depending on the specific application and available resources. Careful control of the poling

parameters, particularly temperature and electric field strength, is critical for achieving a high

and stable electro-optic coefficient. The protocols and data presented in these application notes

provide a comprehensive guide for researchers to effectively pole NEO-823 and integrate it into

advanced photonic devices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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